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Compound of Interest

Compound Name: (S)-1-Boc-3-hydroxypiperidine

Cat. No.: B1674238 Get Quote

(S)-1-Boc-3-hydroxypiperidine is a key chiral intermediate used in the synthesis of

pharmaceuticals, such as the anticancer drug ibrutinib.[1][2][3] As a valuable laboratory

chemical, adherence to strict safety protocols is paramount to ensure the well-being of

researchers and maintain a safe laboratory environment. This document provides essential,

immediate safety and logistical information for handling this compound.

Hazard Identification and Classification
(S)-1-Boc-3-hydroxypiperidine is classified as a hazardous substance.[1][4][5][6][7][8] The

primary hazards associated with this chemical are:

Skin Irritation (Category 2): Causes skin irritation.[1][4][5][6][7][8]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][4][5][6][7][8]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1][4][5][6][7][8]

The signal word for this chemical is "Warning".[4][5][6][7]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (S)-1-Boc-3-
hydroxypiperidine to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact and

irritation.[4]

Eye/Face Protection

Tightly fitting safety goggles or

face shield (conforming to EN

166 or NIOSH standards).

To protect eyes from splashes

and dust, preventing serious

eye irritation.[4]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. For larger quantities

or risk of splashing, consider

impervious clothing.

To prevent skin contact and

contamination of personal

clothing.[4]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is

recommended, especially

when handling the powder

form or in poorly ventilated

areas.

To prevent inhalation of dust

and subsequent respiratory

irritation.[9]

Operational and Disposal Plans
Handling and Storage:

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and the safety of the laboratory.
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Procedure Guideline

Handling

- Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1][5][6][7] - Wash hands and any

exposed skin thoroughly after handling.[1][5][6]

[7] - Use only outdoors or in a well-ventilated

area.[1][5][6][7] - Ensure eyewash stations and

safety showers are close to the workstation.[5]

Storage

- Store in a cool, dry, and well-ventilated place.

[1][2] - Keep the container tightly closed.[1][5][6]

- The storage area should be locked.[1][4][5][6] -

Keep away from sources of ignition and strong

oxidizing agents.[1][5]

Disposal:

Dispose of (S)-1-Boc-3-hydroxypiperidine and its container in accordance with local, state,

and federal regulations.[4][5][6] The material should be disposed of at an approved waste

disposal plant.[5] Do not let the chemical enter drains.[6]

Experimental Protocols: Emergency First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

- Remove the person to fresh air and keep them

comfortable for breathing.[4][5][6] - If the person

feels unwell, call a POISON CENTER or doctor.

[5]

Skin Contact

- Take off contaminated clothing immediately.[4]

[5][6] - Wash the affected skin with plenty of

soap and water.[1][5] - If skin irritation occurs,

get medical advice/attention.[4][5][6] - Wash

contaminated clothing before reuse.[4][5][6]

Eye Contact

- Rinse cautiously with water for several

minutes.[1][4][5][6] - Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

[5][6] - If eye irritation persists, get medical

advice/attention.[5]

Ingestion

- Clean mouth with water and drink plenty of

water afterwards.[5] - If you feel unwell, call a

POISON CENTER or doctor.[10]

Visualized Workflows
The following diagrams illustrate the safe handling workflow and emergency first aid

procedures for (S)-1-Boc-3-hydroxypiperidine.
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Accidental Exposure
to (S)-1-Boc-3-hydroxypiperidine

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
and Keep Comfortable

Remove Contaminated Clothing
and Wash Skin with Soap & Water

Rinse Eyes Cautiously
with Water for Several Minutes

Rinse Mouth and
Drink Plenty of Water

Seek Medical Attention
if Symptoms Persist or are Severe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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